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Compound of Interest

Compound Name: 4-(Methoxymethyl)thiazole

Cat. No.: B15251082

In-Depth Technical Guide: 4-
(Methoxymethyl)thiazole

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties and a

theoretical synthesis protocol for 4-(Methoxymethyl)thiazole, a heterocyclic compound of
interest in medicinal chemistry and materials science.

Core Molecular Attributes

4-(Methoxymethyl)thiazole is a substituted thiazole, a five-membered aromatic ring containing
both sulfur and nitrogen atoms. The presence of the methoxymethyl group at the 4-position
influences its electronic properties and potential for further functionalization.

Suantitative Data S

Property Value
Molecular Formula CsH7NOS
Molecular Weight 129.18 g/mol
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Theoretical Synthesis Protocol: Hantzsch Thiazole
Synthesis

The Hantzsch thiazole synthesis is a classic and versatile method for the preparation of
thiazole derivatives. This protocol outlines a theoretical pathway for the synthesis of 4-
(Methoxymethyl)thiazole.

Experimental Protocol

Objective: To synthesize 4-(Methoxymethyl)thiazole via the Hantzsch thiazole synthesis.
Reactants:

e 1-Chloro-3-methoxyacetone (a-haloketone)

e Thioformamide (thioamide)

Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve equimolar amounts of 1-chloro-3-methoxyacetone and thioformamide in
a suitable solvent, such as ethanol.

» Reaction Execution: Heat the reaction mixture to reflux with constant stirring. The reaction
progress can be monitored by thin-layer chromatography (TLC).

» Work-up: Upon completion of the reaction, allow the mixture to cool to room temperature.
The solvent is then removed under reduced pressure.

 Purification: The resulting crude product can be purified by column chromatography on silica
gel, using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield
pure 4-(Methoxymethyl)thiazole.

o Characterization: The structure and purity of the final product should be confirmed by
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).
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Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the Hantzsch synthesis for 4-
(Methoxymethyl)thiazole.
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Click to download full resolution via product page

Caption: Hantzsch synthesis workflow for 4-(Methoxymethyl)thiazole.

 To cite this document: BenchChem. ["4-(Methoxymethyl)thiazole" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251082#4-methoxymethyl-thiazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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